Fenton-like degradation of 2,4-dichlorophenol using calcium peroxide particles: performance and mechanisms
RSC Advances Pub Date: 2017-01-16 DOI: 10.1039/C6RA26754H
Abstract
The degradation process of 2,4-dichlorophenol (2,4-DCP) in aqueous solution by a Fenton-like system using calcium peroxide (CaO2) particles as a source of solid H2O2 was investigated. EDTA was added to the system to chelate iron and promote the Fenton-like reaction. The results show that 2,4-DCP can be readily degraded in a CaO2/EDTA-chelated Fe(II) system. Compared with an H2O2/EDTA-chelated Fe(II) system, 2,4-DCP degradation showed a moderate reaction rate owing to the slow dissolution process of the CaO2 particle. Complicated degradation kinetics were observed and the possible reason was revealed. The initial amount of EDTA chelated iron lost during the Fenton-like reaction was in the range 20–30%. The effects of different reaction parameters, such as initial pH, CaO2 dosage and amount of EDTA–chelated iron, on 2,4-DCP degradation were studied. According to the identification of dominant reactive species and degradation intermediates, a possible theoretical degradation pathway of 2,4-DCP was proposed.
Recommended Literature
- [1] Atom-surface van der Waals potentials of topological insulators and semimetals from scattering measurements†
- [2] Carbon nanotubes/Al2O3 composite derived from catalytic reforming of the pyrolysis volatiles of the mixture of polyethylene and lignin for highly-efficient removal of Pb(ii)†
- [3] Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†
- [4] Characterization of maleimide dimers in photo-cross-linked copolyimide films†
- [5] Built-in electric field for photocatalytic overall water splitting through a TiO2/BiOBr P–N heterojunction†
- [6] Building deep learning and traditional chemometric models based on Fourier transform mid-infrared spectroscopy: Identification of wild and cultivated Gastrodia elata
- [7] Camptothecin prodrug block copolymer micelles with high drug loading and target specificity†
- [8] Cell confinement: putting the squeeze on the nucleus
- [9] Building blocks for recognition-encoded oligoesters that form H-bonded duplexes†
- [10] Band gap evolution and a piezoelectric-to-electrostrictive crossover in (1 − x)KNbO3–x(Ba0.5Bi0.5)(Nb0.5Zn0.5)O3 ceramics†
Journal Name：RSC Advances
research_products
-
CAS no.: 2137724-82-2
